Cas no 79418-86-3 (7-(hydroxymethyl)benzo[pqr]tetraphen-3-ol)

• Product Name: 7-(hydroxymethyl)benzo[pqr]tetraphen-3-ol
• CAS No: 79418-86-3
• MF: C₂₁H₁₄O₂
• MW: 298.334665775299
• CID: 1797210
• PubChem ID: 187168
• Update Time: 2025-04-21

7-(hydroxymethyl)benzo[pqr]tetraphen-3-ol Chemical and Physical Properties

Names and Identifiers

• 7-(hydroxymethyl)benzo[pqr]tetraphen-3-ol
• 7-(hydroxymethyl)benzo[a]pyren-3-ol
• Benzo(a)pyrene-7-methanol, 3-hydroxy-
• DTXSID30229646
• 79418-86-3

• Inchi： 1S/C21H14O2/c22-11-14-2-1-3-15-16-7-4-12-6-9-19(23)17-8-5-13(10-18(14)15)21(16)20(12)17/h1-10,22-23H,11H2
• InChI Key： NXYDPLHGPNITDB-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=C3C4C=CC=C(CO)C=4C=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 298.099379685g/mol
• Monoisotopic Mass: 298.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 40.5Ų